Disodium 3-[[4-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-o-tolyl]azo]naphthalene-1,5-disulphonate
Disodium 3-[[4-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-o-tolyl]azo]naphthalene-1,5-disulphonate
Brand Name:
Vulcanchem
CAS No.:
12226-45-8
VCID:
VC0078028
InChI:
InChI=1S/C20H14Cl2N6O6S2.2Na/c1-10-7-11(23-20-25-18(21)24-19(22)26-20)5-6-15(10)28-27-12-8-14-13(17(9-12)36(32,33)34)3-2-4-16(14)35(29,30)31;;/h2-9H,1H3,(H,29,30,31)(H,32,33,34)(H,23,24,25,26);;/q;2*+1/p-2
SMILES:
CC1=C(C=CC(=C1)NC2=NC(=NC(=N2)Cl)Cl)N=NC3=CC4=C(C=CC=C4S(=O)(=O)[O-])C(=C3)S(=O)(=O)[O-].[Na+].[Na+]
Molecular Formula:
C20H12Cl2N6Na2O6S2
Molecular Weight:
613.4 g/mol
Disodium 3-[[4-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-o-tolyl]azo]naphthalene-1,5-disulphonate
CAS No.: 12226-45-8
Main Products
VCID: VC0078028
Molecular Formula: C20H12Cl2N6Na2O6S2
Molecular Weight: 613.4 g/mol
![Disodium 3-[[4-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-o-tolyl]azo]naphthalene-1,5-disulphonate - 12226-45-8](/images/no_structure.jpg)
| CAS No. | 12226-45-8 |
|---|---|
| Product Name | Disodium 3-[[4-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-o-tolyl]azo]naphthalene-1,5-disulphonate |
| Molecular Formula | C20H12Cl2N6Na2O6S2 |
| Molecular Weight | 613.4 g/mol |
| IUPAC Name | disodium;3-[[4-[(4,6-dichloro-1,3,5-triazin-2-yl)amino]-2-methylphenyl]diazenyl]naphthalene-1,5-disulfonate |
| Standard InChI | InChI=1S/C20H14Cl2N6O6S2.2Na/c1-10-7-11(23-20-25-18(21)24-19(22)26-20)5-6-15(10)28-27-12-8-14-13(17(9-12)36(32,33)34)3-2-4-16(14)35(29,30)31;;/h2-9H,1H3,(H,29,30,31)(H,32,33,34)(H,23,24,25,26);;/q;2*+1/p-2 |
| Standard InChIKey | BMAUDWDYKLUBPY-UHFFFAOYSA-L |
| SMILES | CC1=C(C=CC(=C1)NC2=NC(=NC(=N2)Cl)Cl)N=NC3=CC4=C(C=CC=C4S(=O)(=O)[O-])C(=C3)S(=O)(=O)[O-].[Na+].[Na+] |
| Canonical SMILES | CC1=C(C=CC(=C1)NC2=NC(=NC(=N2)Cl)Cl)N=NC3=CC4=C(C=CC=C4S(=O)(=O)[O-])C(=C3)S(=O)(=O)[O-].[Na+].[Na+] |
| Synonyms | C.I. reactive yellow 4 reactive yellow 4 |
| PubChem Compound | 82986 |
| Last Modified | Dec 23 2021 |
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